Cas no 2301354-86-7 (5,5,5-Trifluoro-4,4-dimethylpentanoic acid)

• Product Name: 5,5,5-Trifluoro-4,4-dimethylpentanoic acid
• CAS No: 2301354-86-7
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 5562587
• PubChem ID: 129074963
• Update Time: 2025-08-05

5,5,5-Trifluoro-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL18790818
• 5,5,5-Trifluoro-4,4-dimethylpentanoic acid
• 2301354-86-7
• EN300-3949201

• Inchi： 1S/C7H11F3O2/c1-6(2,7(8,9)10)4-3-5(11)12/h3-4H2,1-2H3,(H,11,12)
• InChI Key： NEMQRHDWYGJZBT-UHFFFAOYSA-N
• SMILES： FC(C(C)(C)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 5,5,5-Trifluoro-4,4-dimethylpentanoic acid

5,5,5-Trifluoro-4,4-dimethylpentanoic Acid: A Comprehensive Overview

The compound 5,5,5-Trifluoro-4,4-dimethylpentanoic acid (CAS No. 2301354-86-7) is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of carboxylic acids and is characterized by its pentanoic acid backbone with specific fluorinated and methylated substituents. The presence of three fluorine atoms at the 5-position and two methyl groups at the 4-position makes this compound distinct in terms of its physical and chemical behavior. Recent studies have highlighted its potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

Structural Analysis: The molecular structure of 5,5,5-Trifluoro-4,4-dimethylpentanoic acid is defined by a five-carbon chain with a carboxylic acid group at one end. The substitution pattern introduces steric hindrance due to the bulky methyl groups and electronic effects from the electronegative fluorine atoms. This unique combination of steric and electronic properties has been shown to influence its reactivity in various chemical reactions. For instance, the fluorinated substituents enhance the compound's stability under certain conditions while the methyl groups contribute to its hydrophobicity.

Synthesis and Characterization: The synthesis of 5,5,5-Trifluoro-4,4-dimethylpentanoic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound. Its characterization is typically performed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which provide detailed insights into its molecular structure and purity.

Applications in Pharmaceuticals: One of the most promising applications of 5,5,5-Trifluoro-4,4-dimethylpentanoic acid lies in the pharmaceutical industry. Its unique properties make it a valuable intermediate in the synthesis of bioactive molecules. For example, researchers have explored its use as a building block for developing novel antibiotics and anti-inflammatory agents. The fluorinated substituents are particularly advantageous in this context as they can enhance drug stability and bioavailability.

Environmental Impact: Despite its potential benefits, the environmental impact of 5,5,5-Trifluoro-4,4-dimethylpentanoic acid has also been a topic of recent research. Studies have shown that this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

Future Directions: The continued exploration of 5,5,5-Trifluoro-4,4-dimethylpentanoic acid is expected to yield new insights into its potential applications across diverse industries. Ongoing research focuses on optimizing its synthesis pathways and expanding its use in advanced materials such as fluoropolymers and specialty coatings. Additionally, there is growing interest in leveraging its unique properties for innovative applications in biotechnology and green chemistry.

In conclusion, 2301354-86-7, commonly referred to as Trifluorodimethylpentanoic Acid, stands out as a versatile compound with significant potential across multiple domains. Its distinctive chemical structure combined with recent advancements in synthesis and application techniques positions it as a key player in modern chemical research.